Cas no 22252-38-6 (Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, (6a,11b)-)

• Product Name: Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, (6a,11b)-
• CAS No: 22252-38-6
• MF: C₂₂H₃₁O₈P
• MW: 454.450508356094
• CID: 258432
• PubChem ID: 63018
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, (6a,11b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-6-methyl-21-(phosphonooxy)-, (6a,11b)-
• [2-[(6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] dihydrogen phosphate
• METHYLPREDNISOLONE-21-PHOSPHATE
• (6alpha,11beta)-11,17-dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-21-yl dihydrogen phosphate
• 11beta,17,21-Trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione 21-(dihydrogen phosphate)
• Methylprednisolone 21-(dihydrogen phosphate)
• CHEMBL2111028
• METHYLPREDNISOLONE 21-PHOSPHATE
• DTXSID30944908
• PREGNA-1,4-DIENE-3,20-DIONE, 11.BETA.,17,21-TRIHYDROXY-6.ALPHA.-METHYL-, 21-(DIHYDROGEN PHOSPHATE)
• 1D9M23IY4Y
• Q27252271
• 22252-38-6
• UNII-1D9M23IY4Y
• Methylprednisolone Phosphoric Acid
• PREGNA-1,4-DIENE-3,20-DIONE, 11,17-DIHYDROXY-6-METHYL-21-(PHOSPHONOOXY)-, (6.ALPHA.,11.BETA.)-
• 11,17-Dihydroxy-6-methyl-3,20-dioxopregna-1,4-dien-21-yl dihydrogen phosphate
• methylprednisolone dihydrogen phosphate
• EINECS 244-869-6
• SCHEMBL17131135

• Inchi： 1S/C22H31O8P/c1-12-8-14-15-5-7-22(26,18(25)11-30-31(27,28)29)21(15,3)10-17(24)19(14)20(2)6-4-13(23)9-16(12)20/h4,6,9,12,14-15,17,19,24,26H,5,7-8,10-11H2,1-3H3,(H2,27,28,29)/t12-,14-,15-,17-,19+,20-,21-,22-/m0/s1
• InChI Key： PWTIEVRZANUUHG-PJHHCJLFSA-N
• SMILES： P(=O)(O)(O)OCC([C@]1(CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O

Computed Properties

• Exact Mass: 454.176
• Monoisotopic Mass: 454.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Density: 1.41
• Boiling Point: 673.5°Cat760mmHg
• Flash Point: 361.1°C
• Refractive Index: 1.603
• PSA: 151.17000
• LogP: 1.92060